Cas no 30249-86-6 (Benzoic acid,4-(9-anthracenyl)-)

• Product Name: Benzoic acid,4-(9-anthracenyl)-
• CAS No: 30249-86-6
• MF: C₂₁H₁₄O₂
• MW: 298.334665775299
• CID: 297311
• Update Time: 2024-01-28

Benzoic acid,4-(9-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(9-anthracenyl)-
• 2,5-DI(4-CARBOXYPHENYL)PYRIDINE
• 4-[6-(4-carboxyphenyl)pyridin-3-yl]benzoic acid
• 2,4-DICHLORO-6-ETHOXYMETHYL-PYRIMIDINE
• 4-[9]Anthryl-benzoesaeure
• 4-[9]anthryl-benzoic acid
• 9-(4-Carboxyphenyl)anthracen
• Benzoic acid,4-(9-anthracenyl)
• Benzoicacid,p-9-anthryl-(8CI)
• 3,6-Di(4-carboxyphenyl)pyridazine
• Benzoic acid, 4-(9-anthracenyl)-

• Inchi： 1S/C21H14O2/c22-21(23)15-11-9-14(10-12-15)20-18-7-3-1-5-16(18)13-17-6-2-4-8-19(17)20/h1-13H,(H,22,23)
• InChI Key： VYACGKINCYYOLA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2C3=CC=CC=C3C=C3C=2C=CC=C3)C=C1

Computed Properties

• Exact Mass: 319.08400
• Monoisotopic Mass: 319.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5A^2

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Melting Point: 262-264 °C
• Boiling Point: 497.1±24.0 °C(Predicted)
• PSA: 87.49000
• LogP: 3.81200
• pka: 4.19±0.10(Predicted)